Cas no 24589-41-1 (Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1))

Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1) structure
24589-41-1 structure
Product Name:Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1)
CAS No:24589-41-1
MF:C17H34INO2
MW:411.361837863922
CID:259846
PubChem ID:212589
Update Time:2025-04-19

Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1)
    • 2-(1-methylpiperidin-1-ium-1-yl)ethyl 2-ethyl-2-methylhexanoate,iodide
    • 1-{2-[(2-Ethyl-2-methylhexanoyl)oxy]ethyl}-1-methylpiperidin-1-ium iodide
    • DTXSID50947471
    • Piperidinium, 1-(2-hydroxyethyl)-1-methyl-, iodide, 2-ethyl-2-methylhexanoate
    • 24589-41-1
    • 1-(2-Hydroxyethyl)-1-methylpiperidinium iodide 2-ethyl-2-methylhexanoate
    • Inchi: 1S/C17H34NO2.HI/c1-5-7-11-17(3,6-2)16(19)20-15-14-18(4)12-9-8-10-13-18;/h5-15H2,1-4H3;1H/q+1;/p-1
    • InChI Key: MWVNGHBLTGJAMD-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C(C)(CC)CCCC)=O)CC[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 376.8969
  • Monoisotopic Mass: 411.16343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 297
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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